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Compound of Interest

Compound Name: NS3861

Cat. No.: B10768571 Get Quote

For researchers, scientists, and drug development professionals, this document provides

comprehensive application notes and protocols for the use of NS3861, a potent nicotinic

acetylcholine receptor (nAChR) agonist. This guide includes detailed solubility data, protocols

for solution preparation and cell-based assays, and a visualization of the associated signaling

pathway.

Introduction
NS3861 is a selective agonist for α3β2 and a partial agonist for α3β4 nicotinic acetylcholine

receptors (nAChRs). It demonstrates significantly lower activity at α4β2 and α4β4 subtypes.

The compound has high affinity for α3β4, α4β4, α3β2, and α4β2 receptors, with Ki values of

0.62, 7.8, 25, and 55 nM, respectively. These characteristics make NS3861 a valuable tool for

investigating the physiological and pathological roles of specific nAChR subtypes.

Solubility Data
The solubility of NS3861 in various solvents is a critical factor for the design and reproducibility

of experiments. The following table summarizes the available quantitative solubility data for

NS3861.
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Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 40.03 100

Water 20.01 50

Ethanol Data not available Data not available

Methanol Data not available Data not available

Data sourced from Tocris Bioscience[1]. The molecular weight of NS3861 is 400.29 g/mol .

Batch-specific molecular weights may vary.

While specific solubility data in ethanol and methanol are not readily available, it is common

practice to first dissolve compounds of this nature in a small amount of DMSO before further

dilution in aqueous or alcoholic solutions for experimental use.

Experimental Protocols
Preparation of NS3861 Stock Solutions
This protocol details the preparation of a 10 mM stock solution of NS3861 in DMSO.

Materials:

NS3861 powder

Anhydrous Dimethyl Sulfoxide (DMSO), sterile-filtered

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Vortex mixer

Sonicator (optional)

Procedure:
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Equilibration: Allow the NS3861 vial and anhydrous DMSO to reach room temperature

before opening to prevent moisture condensation.

Weighing: On a calibrated analytical balance, accurately weigh the desired amount of

NS3861 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.00 mg of

NS3861 (Mass = 10 mmol/L * 0.001 L * 400.29 g/mol = 4.00 mg).

Dissolution: Transfer the weighed NS3861 to a sterile vial. Add the calculated volume of

anhydrous DMSO.

Mixing: Securely cap the vial and vortex thoroughly until the compound is completely

dissolved. If necessary, brief sonication in a water bath can aid dissolution.

Storage: Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles.

Store at -20°C for short-term use (up to one month) or at -80°C for long-term storage (up to

six months).

Cell-Based Functional Assay: Calcium Flux
Measurement
This protocol describes a common cell-based assay to measure the functional activity of

NS3861 by monitoring changes in intracellular calcium concentration following nAChR

activation.

Materials:

Cells expressing the nAChR subtype of interest (e.g., SH-SY5Y cells endogenously

expressing α3β4 nAChRs, or transfected HEK293 cells)

96-well, black, clear-bottom microplates

Cell culture medium (e.g., DMEM/F12)

Fetal Bovine Serum (FBS)

Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)
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Pluronic F-127

Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

NS3861 stock solution (10 mM in DMSO)

Reference nAChR agonist (e.g., nicotine)

Fluorescence plate reader with automated injection capabilities

Procedure:

Cell Seeding: Plate cells in a 96-well microplate at a density that will result in a confluent

monolayer on the day of the assay. Incubate overnight at 37°C in a 5% CO2 incubator.

Dye Loading: Prepare a loading solution of the calcium-sensitive dye in assay buffer (e.g., 4

µM Fluo-4 AM with 0.02% Pluronic F-127). Remove the cell culture medium from the wells

and add 100 µL of the dye loading solution to each well. Incubate for 45-60 minutes at 37°C.

Washing: Gently wash the cells twice with 100 µL of assay buffer to remove excess dye.

After the final wash, leave 100 µL of assay buffer in each well.

Compound Preparation: Prepare a dilution series of NS3861 and the reference agonist in

assay buffer from the DMSO stock solution. Ensure the final DMSO concentration in the

assay does not exceed a level that affects cell viability (typically ≤ 0.1%).

Calcium Flux Measurement: Place the plate in the fluorescence plate reader and allow it to

equilibrate to the desired temperature (typically 37°C). Set the instrument to record

fluorescence intensity (e.g., excitation at 485 nm and emission at 525 nm for Fluo-4).

Establish a stable baseline reading for 10-20 seconds.

Compound Addition: Use the plate reader's automated injector to add a specific volume (e.g.,

20 µL) of the NS3861 or reference agonist dilutions to the wells.

Data Acquisition: Continue recording the fluorescence intensity for an additional 1-3 minutes

to capture the peak calcium response.
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Data Analysis: The change in fluorescence intensity (ΔF) is calculated by subtracting the

baseline fluorescence from the peak fluorescence. Plot the ΔF against the logarithm of the

agonist concentration and fit the data to a four-parameter logistic equation to determine the

EC50 (half-maximal effective concentration).

Visualizations
The following diagrams illustrate the experimental workflow and a representative signaling

pathway associated with NS3861.
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Caption: Experimental Workflow for NS3861 Preparation and Use.
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NS3861 Signaling Pathway
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Caption: Nicotinic Acetylcholine Receptor Signaling Cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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